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Compound of Interest

Compound Name: 2-Ethylphenol

CAS No.: 25429-37-2

Cat. No.: B7770329

Get Quote

This guide provides a comprehensive technical overview of 2-Ethylphenol (CAS No: 90-00-6),

intended for researchers, chemists, and professionals in the pharmaceutical and chemical

industries. We will delve into its fundamental properties, synthesis methodologies, analytical

techniques, and key applications, with a focus on the scientific rationale behind the procedures.

Core Identification and Physicochemical Properties
2-Ethylphenol, systematically named 2-Ethylphenol according to IUPAC nomenclature, is an

organic compound with the chemical formula C₈H₁₀O.[1] It belongs to the phenol family,

characterized by a hydroxyl (-OH) group attached to a benzene ring, with an ethyl (-CH₂CH₃)

group at the ortho-position.

Synonyms: o-Ethylphenol, Phlorol[2]

CAS Number: 90-00-6[2]

The physicochemical properties of 2-Ethylphenol are critical for its handling, application, and

analysis. These properties are summarized in the table below.
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Property Value Source(s)

Molecular Weight 122.16 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1]

Odor Phenolic [2][3]

Melting Point -3.4 °C (stable form) [1][2]

Boiling Point 204.5 °C at 760 mmHg [1][2]

Density 1.015 g/mL at 25 °C [1]

Flash Point 78 °C [1]

Water Solubility Approx. 5.34 g/L at 20 °C [1]

logP (Octanol/Water) 2.47 [3]

The relatively low melting point and high boiling point are characteristic of a substituted phenol

of this molecular weight. Its limited water solubility and a logP value greater than 2 indicate its

lipophilic nature, which is a crucial consideration in solvent selection for extraction and

purification, as well as in predicting its behavior in biological systems.

Synthesis of 2-Ethylphenol: A Mechanistic
Approach
The primary industrial route to 2-Ethylphenol is the shape-selective ortho-alkylation of phenol

with ethylene.[1][4] This process is typically carried out at high temperatures (320-340 °C) and

pressures (20 MPa) using an aluminum phenolate catalyst.[3][4]

Reaction Mechanism: Electrophilic Aromatic
Substitution
The synthesis proceeds via an electrophilic aromatic substitution mechanism. The key steps

are outlined below:

Catalyst Formation: Aluminum metal reacts with phenol to form the aluminum phenolate

catalyst, Al(OPh)₃. This is the active catalytic species.
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Electrophile Generation: Ethylene, in the presence of the acidic aluminum phenolate

catalyst, is activated to form a carbocation-like species or a polarized complex.

Electrophilic Attack: The electron-rich phenol ring, activated by the hydroxyl group, attacks

the electrophilic ethylene species. The hydroxyl group directs the substitution to the ortho

and para positions. The steric hindrance of the aluminum phenolate, which coordinates to

the phenolic oxygen, favors the formation of the ortho isomer, 2-ethylphenol.

Rearomatization: The resulting intermediate loses a proton to regenerate the aromatic ring,

yielding 2-ethylphenol.

The diagram below illustrates the key steps in the synthesis of 2-Ethylphenol.
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Caption: Industrial synthesis workflow for 2-Ethylphenol.

Laboratory-Scale Synthesis Protocol
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While the industrial process operates under harsh conditions, a laboratory-scale synthesis can

be adapted using a Friedel-Crafts alkylation approach with a suitable ethylating agent and a

Lewis acid catalyst.

Objective: To synthesize 2-Ethylphenol from phenol and an ethylating agent.

Materials:

Phenol

Ethyl bromide (or diethyl sulfate)

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM) or another suitable inert solvent

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,

separatory funnel, rotary evaporator.

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), suspend anhydrous AlCl₃ in DCM. The choice of an inert atmosphere is

crucial to prevent the reaction of the Lewis acid with atmospheric moisture, which would

deactivate it.

Addition of Phenol: Dissolve phenol in a minimal amount of DCM and add it dropwise to the

stirred suspension of AlCl₃ at 0 °C (ice bath). This exothermic reaction forms the aluminum

phenoxide complex, which activates the ring for electrophilic attack.
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Addition of Ethylating Agent: Add ethyl bromide dropwise to the reaction mixture at 0 °C. The

slow addition helps to control the exothermic reaction and minimize side-product formation.

Reaction: After the addition is complete, allow the reaction to warm to room temperature and

stir for several hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Quenching: Carefully quench the reaction by slowly adding it to a beaker of crushed ice and

1 M HCl. This step hydrolyzes the aluminum complexes and protonates the phenoxide.

Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally with

brine. The bicarbonate wash removes any unreacted acidic starting material and byproducts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent using a rotary evaporator.

Purification: The crude product is then purified by fractional distillation under reduced

pressure or by column chromatography on silica gel. The choice of purification method

depends on the scale of the reaction and the purity required.

This self-validating protocol includes multiple workup steps to ensure the removal of impurities

and a final purification step to isolate the desired product.

Analytical Characterization
The purity and identity of 2-Ethylphenol are typically confirmed using chromatographic and

spectroscopic techniques.

Gas Chromatography (GC)
Gas chromatography is a powerful technique for separating and quantifying volatile and semi-

volatile compounds like 2-Ethylphenol.

A Typical GC Protocol for 2-Ethylphenol Analysis:
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Parameter Setting Rationale

Column

DB-5 or HP-5 (5% phenyl-

methylpolysiloxane), 30 m x

0.25 mm ID, 0.25 µm film

thickness

This non-polar column

provides good separation for a

wide range of organic

compounds, including phenols.

Injector Temperature 250 °C

Ensures rapid volatilization of

the sample without thermal

degradation.

Oven Program

Initial temp: 60 °C (hold 2 min),

ramp to 280 °C at 10 °C/min,

hold 5 min

A temperature ramp allows for

the separation of compounds

with a range of boiling points.

Carrier Gas
Helium or Hydrogen, constant

flow of 1 mL/min

Inert carrier gases that provide

good chromatographic

efficiency.

Detector
Flame Ionization Detector

(FID)

FID is sensitive to

hydrocarbons and provides a

linear response over a wide

concentration range.

Detector Temperature 300 °C
Prevents condensation of the

analytes in the detector.

The choice of a non-polar column is based on the principle of "like dissolves like," where the

separation is primarily based on the boiling points of the analytes. The temperature program is

designed to provide good resolution between 2-ethylphenol and its isomers (3-ethylphenol

and 4-ethylphenol) as well as other potential impurities.

High-Performance Liquid Chromatography (HPLC)
HPLC is another valuable tool for the analysis of 2-Ethylphenol, particularly for non-volatile

derivatives or when analyzing complex mixtures. A reverse-phase HPLC method is commonly

employed.[5]

A Typical HPLC Protocol for 2-Ethylphenol Analysis:
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Parameter Setting Rationale

Column
C18, 250 mm x 4.6 mm, 5 µm

particle size

The C18 stationary phase is a

non-polar material suitable for

retaining and separating

moderately polar compounds

like 2-ethylphenol from a polar

mobile phase.

Mobile Phase
Acetonitrile:Water (e.g., 60:40

v/v) with 0.1% phosphoric acid

A mixture of a polar solvent

(water) and a less polar

organic modifier (acetonitrile)

allows for the elution of the

analyte. Phosphoric acid is

added to suppress the

ionization of the phenolic

hydroxyl group, leading to

sharper peaks.

Flow Rate 1.0 mL/min

A standard flow rate that

provides good separation

efficiency and reasonable

analysis time.

Detector UV-Vis at 270 nm

Phenols exhibit strong UV

absorbance, making UV

detection a sensitive and

reliable method. The maximum

absorbance for 2-ethylphenol

is around 270 nm.

Column Temperature 30 °C

Maintaining a constant column

temperature ensures

reproducible retention times.

This protocol is self-validating as the use of a C18 column with a polar mobile phase ensures

good retention and separation based on the hydrophobicity of the analytes. The addition of acid

to the mobile phase is a critical step for achieving symmetrical peak shapes for acidic

compounds like phenols.
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Key Applications in Research and Industry
2-Ethylphenol is a versatile intermediate with applications in various sectors.

Pharmaceutical Synthesis: It serves as a starting material and intermediate for the synthesis

of various pharmaceutical compounds.[2][6] For instance, it has been used in the preparation

of phenoxyacetic acid derivatives investigated as novel agonists for free fatty acid receptors

in the context of diabetes treatment.[4]

Agrochemicals: It is also a precursor in the synthesis of certain pesticides and herbicides.[2]

[6]

Fragrance and Flavor Industry: Due to its characteristic phenolic and slightly smoky aroma,

2-Ethylphenol is used as a fragrance ingredient in perfumes and as a flavoring agent in

some food products.[1][6]

Antioxidants: It is utilized in the production of antioxidants, particularly for plastics and

rubber, where it helps to prevent oxidative degradation and extend the material's lifespan.[6]

Solvents and Cleaning Agents: In industrial settings, it can be used as a solvent and a

component in cleaning agents.[1]

The following diagram illustrates the diverse applications of 2-Ethylphenol.
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Caption: Major application areas of 2-Ethylphenol.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b7770329/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-ethylphenol-synthesis-analysis-and-applications
https://www.benchchem.com/product/b7770329/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylphenol-synthesis-analysis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Ethylphenol is classified as a corrosive substance that can cause severe skin burns and

serious eye damage.[1] It is also harmful if swallowed or inhaled.[1] Therefore, appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat, must be worn when handling this compound. All work should be conducted in a well-

ventilated fume hood to avoid inhalation of vapors. For detailed safety information, always refer

to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
2-Ethylphenol is a valuable chemical intermediate with a well-established synthesis route and

diverse applications. A thorough understanding of its properties, synthesis mechanism, and

analytical methods is essential for its effective and safe use in research and industrial settings.

The protocols and rationale provided in this guide offer a solid foundation for professionals

working with this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

